Cas no 108636-29-9 (UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine)

UDP-3-O-(3-Hydroxymyristoyl)-N-acetylglucosamine is a key intermediate in the biosynthesis of lipid A, a critical component of bacterial lipopolysaccharides (LPS). This compound plays an essential role in the Gram-negative bacterial membrane assembly, making it a valuable substrate for studying bacterial cell wall synthesis and enzymatic pathways. Its well-defined structure ensures high purity and reliability for research applications, particularly in enzymology and microbiology. The product is widely used in investigations of bacterial pathogenesis, antibiotic development, and immune response studies due to its relevance in LPS biosynthesis. Its stability and specificity make it a preferred choice for in vitro assays and mechanistic studies.
UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine structure
108636-29-9 structure
Product Name:UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine
CAS No:108636-29-9
MF:C31H53N3O19P2
MW:833.708752393723
CID:198749
PubChem ID:194791
Update Time:2025-06-03

UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetylamino)-2-deoxy-3-O-(3-hydroxy-1-oxotetradecyl)-a-D-glucopyranosyl] ester
    • UDP-3-O-(3-hydroxymyristoyl)-N-acetylglucosamine
    • (2R,3R,4R,5S,6R)-3-(acetylamino)-2-{[{[{[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]oxy}-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl (3R)-3-hydroxytetradecanoate (non-preferred name)
    • Udp-3-hmaglc
    • UDP-3-O-[(3R)-3-hydroxytetradecanoyl]-N-acetyl-α-glucosamine
    • UDP-3-O-[(3R)-3-hydroxytetradecanoyl]-N-acetyl-alpha-glucosamine
    • (3R)-(2R,3R,4R,5S,6R)-3-Acetamido-2-(((((((2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl 3-hydroxytetradecanoate
    • UDP-3-O-acyl-GlcNAc
    • 108636-29-9
    • HY-N8515
    • [(2R,3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl] (3R)-3-hydroxytetradecanoate
    • (2R,3R,4R,5S,6R)-3-(acetylamino)-2-{[(R)-{[(S)-{[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]oxy}-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl (3R)-3-hydroxytetradecanoate (non-preferred name)
    • uridine 5'-(3-{2-acetamido-2-deoxy-3-O-[(3R)-hydroxytetradecanoyl]-alpha-D-glucopyranosyl} dihydrogen diphosphate)
    • Uridine-5'-Diphosphate-3-O-(R-3-Hydroxymyristoyl)-N-Acetyl-D-Glucosamine
    • UDP-3-O-(beta-hydroxymyristoyl)-N-acetylglucosamine
    • CHEBI:61537
    • C04738
    • Q27131136
    • UDP-3-O-[(3R)-3-hydroxymyristoyl]-N-acetyl-alpha-D-glucosamine
    • CS-0145497
    • UDP-3-O-[(3R)-3-hydroxymyristoyl]-N-acetylglucosamine
    • DTXSID701102965
    • UDP-3-O[R-3-Hydroxymyristoyl]-N-acetylglucosamine Discontinued
    • U20
    • UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine
    • Inchi: 1S/C31H53N3O19P2/c1-3-4-5-6-7-8-9-10-11-12-19(37)15-23(39)51-28-24(32-18(2)36)30(50-20(16-35)26(28)41)52-55(46,47)53-54(44,45)48-17-21-25(40)27(42)29(49-21)34-14-13-22(38)33-31(34)43/h13-14,19-21,24-30,35,37,40-42H,3-12,15-17H2,1-2H3,(H,32,36)(H,44,45)(H,46,47)(H,33,38,43)/t19-,20-,21-,24-,25-,26-,27-,28-,29-,30-/m1/s1
    • InChI Key: TZSJGZGYQDNRRX-MPLCHSTDSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)OC(C[C@@H](CCCCCCCCCCC)O)=O)NC(C)=O

Computed Properties

  • Exact Mass: 833.27499
  • Monoisotopic Mass: 833.275
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 24
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 327Ų

Experimental Properties

  • Density: 1.5
  • Refractive Index: 1.585
  • PSA: 326.71
  • LogP: -0.03620

UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine Pricemore >>

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Additional information on UDP-3-OR-3-Hydroxymyristoyl-N-acetylglucosamine

Introduction to UDP-3-O-[3-Hydroxymyristoyl]-N-Acetylglucosamine (CAS No. 108636-29-9)

UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine, with the chemical identifier CAS No. 108636-29-9, is a specialized lipidated sugar nucleotide that plays a crucial role in the biosynthesis of glycosphingolipids. This compound is particularly significant in the field of biochemical research and pharmaceutical development due to its unique structural and functional properties. The presence of the 3-hydroxymyristoyl moiety and its attachment to the UDP-glucosamine backbone confers distinct metabolic and signaling capabilities, making it a subject of intense interest in both academic and industrial settings.

The structure of UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine consists of a uridine diphosphate (UDP) moiety linked to an N-acetylglucosamine unit, which is further modified by the addition of a 3-hydroxymyristoyl fatty acid chain. This configuration is essential for its involvement in the biosynthetic pathway that leads to the formation of complex glycosphingolipids, which are vital components of cell membranes. These glycosphingolipids are involved in various cellular processes, including cell signaling, immune responses, and pathogen recognition.

In recent years, significant advancements have been made in understanding the role of lipidated sugar nucleotides in cellular biology. Research has highlighted the importance of UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine in the regulation of glycosphingolipid biosynthesis, particularly in mammalian cells. Studies have demonstrated that this compound is a key intermediate in the synthesis of gangliosides and other complex glycosphingolipids, which are abundant in neural tissues and play a critical role in neurobiology.

The biosynthetic pathway involving UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine is tightly regulated and involves several enzymes that catalyze specific reactions to form the final glycosphingolipid products. One such enzyme is UDP-galactose:beta-D-galactoside alpha2-6-sialyltransferase, which utilizes UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine as a substrate to introduce sialic acid residues into the glycosphingolipid structure. This modification is crucial for the proper functioning of these molecules in cell signaling and immune responses.

The significance of UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine extends beyond its role in glycosphingolipid biosynthesis. Recent studies have also explored its potential applications in pharmaceutical development. For instance, researchers have investigated its use as a precursor for synthesizing novel therapeutic agents that target specific cellular pathways. The unique structural features of this compound make it an attractive candidate for developing drugs that modulate glycosphingolipid metabolism, which could have implications for treating various diseases, including cancer and inflammatory disorders.

In addition to its biological significance, UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine has been studied for its potential role in disease pathogenesis. Dysregulation of glycosphingolipid biosynthesis has been implicated in several diseases, including lysosomal storage disorders and neurodegenerative conditions. By understanding the detailed mechanisms involved in the biosynthesis of these complex molecules, researchers can identify potential therapeutic targets for treating these conditions.

The synthesis of UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine is a complex process that requires precise enzymatic reactions and optimal cellular conditions. Researchers have developed various methods for producing this compound in vitro, including enzymatic synthesis and chemical modification techniques. These methods have enabled the production of sufficient quantities of this compound for both research purposes and potential pharmaceutical applications.

The use of UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine in high-throughput screening assays has also been explored as a means to identify new drug candidates. By incorporating this compound into screening platforms, researchers can identify molecules that interact with key enzymes involved in glycosphingolipid biosynthesis. Such interactions could lead to the discovery of new drugs that modulate these pathways effectively.

In conclusion, UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine is a critical intermediate in glycosphingolipid biosynthesis with significant implications for both basic research and pharmaceutical development. Its unique structural features and biological functions make it a valuable tool for studying cellular processes and developing novel therapeutic agents. As research continues to uncover new insights into the role of lipidated sugar nucleotides, compounds like UDP-3-O-[3-Hydroxymyristoyl]-N-acetylglucosamine will remain at the forefront of biochemical investigation.

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